Cas no 1091048-06-4 (N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide)

• Product Name: N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide
• CAS No: 1091048-06-4
• MF: C₁₉H₂₆FNO₂
• MW: 319.413649082184
• CID: 5805374
• PubChem ID: 27450029
• Update Time: 2025-08-03

N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide
• Z809297694
• AKOS008146720
• N-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)cyclohexanecarboxamide
• N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]cyclohexanecarboxamide
• F5327-0556
• 1091048-06-4
• N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}cyclohexanecarboxamide
• VU0642121-1

• Inchi： 1S/C19H26FNO2/c20-17-8-6-16(7-9-17)19(10-12-23-13-11-19)14-21-18(22)15-4-2-1-3-5-15/h6-9,15H,1-5,10-14H2,(H,21,22)
• InChI Key： OTCHUIWWELXLFG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CNC(C2CCCCC2)=O)CCOCC1

Computed Properties

• Exact Mass: 319.19475723g/mol
• Monoisotopic Mass: 319.19475723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide

Recent Advances in the Study of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide (CAS: 1091048-06-4)

The compound N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide (CAS: 1091048-06-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a fluorophenyl group and a cyclohexanecarboxamide moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide, making it more feasible for large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug development.

In addition to synthetic improvements, preclinical studies have explored the compound's interaction with various biological targets. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide exhibits high affinity for certain G-protein-coupled receptors (GPCRs), suggesting its potential as a modulator of neurotransmitter systems. This finding has sparked interest in its application for neurological disorders, such as anxiety and depression.

Further investigations into the compound's pharmacokinetics and pharmacodynamics have been conducted to assess its suitability as a drug candidate. A recent pharmacokinetic study (2023) demonstrated that N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide has a favorable half-life and tissue distribution profile in animal models, with minimal off-target effects. These results support its potential for further development and clinical testing.

Despite these promising findings, challenges remain in the development of N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide as a therapeutic agent. Issues such as metabolic stability and potential drug-drug interactions need to be addressed in future studies. However, the compound's unique structural and pharmacological properties make it a compelling candidate for continued research in the field of medicinal chemistry.

In conclusion, N-{4-(4-fluorophenyl)oxan-4-ylmethyl}cyclohexanecarboxamide (CAS: 1091048-06-4) represents a promising area of research with potential applications in neurology and beyond. Ongoing studies are expected to further elucidate its therapeutic potential and pave the way for its eventual clinical use.